Cas no 1078-19-9 (6-Methoxy-1-tetralone)

• Product Name: 6-Methoxy-1-tetralone
• CAS No: 1078-19-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• MDL: MFCD00001695
• CID: 40695
• PubChem ID: 14112
• Update Time: 2025-10-28

6-Methoxy-1-tetralone Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3,4-dihydronaphthalen-1(2H)-one
• 3,4-Dihydro-6-methoxy-1(2H)-naphthalenone
• 6-methoxy-1,2,3,4-tetrahydronaphthalen-1-one
• 6-Methoxy-1-Tetralon
• 6-Methoxy–α-tetralone
• 6-Methoxytetralone
• 6-Methoxy-1-tetralone
• 6-Methoxy-alpha-tetralone
• 1-oxo-1,2,3,4-tetrahydro-6-methoxynaphthalene
• 6-Methoxy
• 6-methoxy-1,2,3,4-tetrahydro-1-naphthalenone
• 6-methoxy-1-oxo-1,2,3,4-tetrahydronaphthalene
• 6-methoxy-3,4-dihydro-2H-naphthalen-1-one
• 6-METHOXYA-TETRALONE
• 6-Methoxy-l-tetralone
• 6-Methoxy-tetalo
• 6-Metoxy-1-tetralone
• 6-Methoxy-tetalone
• TIMTEC-BB SBB007549
• 6-Methoxytetralin-1-one
• 6-METHOXY TETRALONE
• 1(2H)-Naphthalenone, 3,4-dihydro-6-methoxy-
• 6-Methoxy-3,4-dihydro-1(2H)-naphthalenone
• 6-Methoxy-.alpha.-tetralone
• 6-Methoxy-?1-?tetralone
• MLS002608330
• MNALUTYMBUBKNX-UHFFFA
• 6-methoxy 1-tetralone
• Tox21_113778
• SMR001527079
• SY001734
• 6-methoxy-tetralone
• NCGC00253652-01
• 6-Methoxy-3,4-dihydro-2H-naphthalin-1-on
• NSC-41700
• CHEBI:194913
• CAS-1078-19-9
• EINECS 214-078-0
• 1078-19-9
• EN300-20862
• NSC41700
• 6-methoxy- 1-tetralone
• UNII-IA52U30635
• 3,4-dihydro-6-methoxy-1-naphthalenone
• AC-575
• M0787
• InChI=1/C11H12O2/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12/h5-7H,2-4H2,1H
• HMS3085I19
• CS-D1691
• EC 214-078-0
• 3,4-Dihydro-6-methoxy-1(2H)-naphthalenone; 1,2,3,4-Tetrahydro-6-methoxy-1-naphthalenone; 1-Oxo-1,2,3,4-tetrahydro-6-methoxynaphthalene; 6-Methoxy-1,2,3,4-tetrahydronaphthalen-1-one;
• MFCD00001695
• CHEMBL1900603
• PS-5771
• NS00009900
• 6-METHOXY-.ALPHA.-TETRALONE [MI]
• IA52U30635
• DTXCID7031406
• AMY6102
• 6-Methoxy-1-tetralone, 99%
• MB00111
• 1(2H)-Naphthalenone,4-dihydro-6-methoxy-
• 6-methoxy-3,4-dihydronaphthalen-1 (2H)-one
• Q27280629
• 6-MT
• FT-0621180
• AKOS000120808
• DTXSID6057617
• J-002018
• 6-METHOXY-3,4-DIHYDRONAPHTHALENE-1(2H)-ONE
• 6-methoxy-1tetralone
• 3,4-dihydro-6-methoxy-1-napthalenone
• SCHEMBL115638
• J-518836
• NSC 41700
• HY-34408
• F0001-0157
• 1,2,3,4-TETRAHYDRO-6-METHOXY-1-NAPHTHALENONE
• 6-Methoxy-1-tetralone,98%
• STK801788
• DB-040785

• MDL： MFCD00001695
• Inchi： 1S/C11H12O2/c1-13-9-5-6-10-8(7-9)3-2-4-11(10)12/h5-7H,2-4H2,1H3
• InChI Key： MNALUTYMBUBKNX-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CCC1)OC
• BRN： 972739

Computed Properties

• Exact Mass: 176.08400
• Monoisotopic Mass: 176.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Crystals.
• Density: 1.0558 (rough estimate)
• Melting Point: 77.0 to 81.0 deg-C
• Boiling Point: 171 °C/11 mmHg(lit.)
• Flash Point: 171℃/11mm
• Refractive Index: 1.5250 (estimate)
• PSA: 26.30000
• LogP: 2.21420
• Merck: 6000
• Solubility: Not determined

6-Methoxy-1-tetralone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P261-P284-P301+P312+P330-P304+P340-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 6-Methoxy-1-tetralone

Introduction to 6-Methoxy-1-tetralone (CAS No. 1078-19-9)

6-Methoxy-1-tetralone, with the chemical abstracts service (CAS) number 1078-19-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, also known as 6-methoxy-1-naphthol, is a derivative of naphthalene and has gained considerable attention due to its unique structural properties and potential applications in various scientific and industrial domains.

The molecular formula of 6-Methoxy-1-tetralone is C₁₀H₁₀O₂, and its molecular weight is approximately 162.18 g/mol. The compound features a naphthalene ring system with a methoxy group (-OCH₃) attached at the 6-position and a ketone group (-CO) at the 1-position. This specific arrangement of functional groups imparts unique chemical and physical properties to the molecule, making it a valuable intermediate in the synthesis of more complex organic compounds.

In recent years, 6-Methoxy-1-tetralone has been extensively studied for its potential biological activities. One of the key areas of research has been its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 6-Methoxy-1-tetralone exhibit significant anti-inflammatory effects, particularly in reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding has opened new avenues for the development of novel anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 6-Methoxy-1-tetralone has also shown promise in neuroprotective applications. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress-induced damage. The study, published in the Journal of Neurochemistry, highlighted the potential of 6-Methoxy-1-tetralone-based compounds in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic versatility of 6-Methoxy-1-tetralone makes it an attractive starting material for a wide range of chemical transformations. For instance, it can be readily converted into various substituted naphthols and naphthoquinones through selective functional group modifications. These derivatives have found applications in dye synthesis, pharmaceuticals, and materials science. A recent review article in the Tetrahedron Letters discussed several efficient synthetic routes to prepare these derivatives, emphasizing the importance of green chemistry principles to minimize environmental impact.

In the pharmaceutical industry, 6-Methoxy-1-tetralone has been used as an intermediate in the synthesis of several FDA-approved drugs. One notable example is its use in the production of certain analgesics and anticonvulsants. The compound's ability to undergo selective functionalization reactions allows for the fine-tuning of pharmacological properties, which is crucial for optimizing drug efficacy and safety.

The environmental impact of chemical compounds is a growing concern, and research into sustainable synthesis methods for 6-Methoxy-1-tetralone is ongoing. A study published in the

In conclusion, 6-Methoxy-1-tetralone (CAS No. 1078-19-9) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and biological activities make it an important subject of ongoing research, with promising applications in drug development and sustainable chemical processes.